![molecular formula C21H12FNO4S2 B2562071 (E)-3-(benzo[d][1,3]dioxol-5-yl)-5-((5-(2-fluorophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one CAS No. 900134-88-5](/img/structure/B2562071.png)
(E)-3-(benzo[d][1,3]dioxol-5-yl)-5-((5-(2-fluorophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a thioxothiazolidinone derivative. Thioxothiazolidinones are a class of organic compounds that contain a thiazolidine core, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom . The presence of the benzo[d][1,3]dioxol-5-yl and 2-fluorophenyl groups suggest that this compound may have unique chemical properties and could potentially be used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a thiazolidinone ring, a benzodioxole ring, and a furan ring, along with various other functional groups . The exact structure would depend on the specific arrangement and bonding of these groups.Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the thiazolidinone, benzodioxole, and furan rings, as well as the fluorophenyl group . These groups could potentially participate in a variety of chemical reactions.Scientific Research Applications
Anticancer Activity
A study demonstrated that novel thioxothiazolidin-4-one derivatives, closely related to the specified compound, have shown significant anticancer and antiangiogenic effects in mouse models. These derivatives inhibited tumor growth and tumor-induced angiogenesis, suggesting potential applications in anticancer therapy (Chandrappa et al., 2010). Further research into benzothiazole and furan derivatives has indicated their effectiveness against various cancer cell lines, underscoring their potential as lead compounds for antitumor agents (Havrylyuk et al., 2010).
Anti-Inflammatory and Analgesic Activities
Another study synthesized derivatives that exhibited significant anti-inflammatory activity, highlighting the therapeutic potential of such compounds in treating inflammation (K. Sunder & Jayapal Maleraju, 2013). This suggests that modifications of the thioxothiazolidin-4-one backbone can lead to compounds with desirable biological properties.
Antimicrobial Activity
Compounds related to the specified chemical have been evaluated for their antimicrobial properties against a range of bacterial and fungal species. Some derivatives showed comparable activity to standard drugs, indicating their potential as antimicrobial agents (Patel & Shaikh, 2010). This application is particularly relevant in the search for new treatments for resistant microbial strains.
Properties
IUPAC Name |
(5E)-3-(1,3-benzodioxol-5-yl)-5-[[5-(2-fluorophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H12FNO4S2/c22-15-4-2-1-3-14(15)16-8-6-13(27-16)10-19-20(24)23(21(28)29-19)12-5-7-17-18(9-12)26-11-25-17/h1-10H,11H2/b19-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQUGJQCGHKSCNK-VXLYETTFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)N3C(=O)C(=CC4=CC=C(O4)C5=CC=CC=C5F)SC3=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)N3C(=O)/C(=C\C4=CC=C(O4)C5=CC=CC=C5F)/SC3=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H12FNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.